Cas no 63321-50-6 (Carbamic acid,N-butyl-, 4-nitrophenyl ester)

Carbamic acid,N-butyl-, 4-nitrophenyl ester structure
63321-50-6 structure
Product Name:Carbamic acid,N-butyl-, 4-nitrophenyl ester
CAS No:63321-50-6
MF:C11H14N2O4
MW:238.239862918854
CID:508241
Update Time:2026-04-29

Carbamic acid,N-butyl-, 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-butyl-, 4-nitrophenyl ester
    • (4-nitrophenyl) N-butylcarbamate
    • 4-nitrophenyl N-butylcarbamate
    • 4-Nitrophenyl butylcarbamate

Computed Properties

  • Exact Mass: 238.09542
  • Monoisotopic Mass: 238.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.207
  • Boiling Point: 355.5°C at 760 mmHg
  • Flash Point: 168.8°C
  • Refractive Index: 1.537
  • PSA: 81.47
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